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Introduction
Ilyonectria liriodendri is a filamentous fungus of significant interest in plant pathology and drug

discovery. Obtaining high-quality genomic DNA is a critical prerequisite for a wide range of

molecular studies, including whole-genome sequencing, PCR-based diagnostics, and the

identification of biosynthetic gene clusters for novel secondary metabolites. The robust cell wall

of filamentous fungi, rich in chitin and other complex polysaccharides, presents a significant

challenge to efficient DNA extraction. This document provides a detailed protocol for the

extraction of high molecular weight genomic DNA from Ilyonectria liriodendri using a Cetyl

Trimethylammonium Bromide (CTAB) based method. This protocol is optimized for yielding

DNA of sufficient quantity and purity for downstream molecular applications.

Data Presentation: Expected DNA Yield and Purity
The following table summarizes typical quantitative data obtained from CTAB-based DNA

extraction protocols for filamentous fungi. While specific yields for Ilyonectria liriodendri may

vary depending on culture conditions and mycelial mass, these values provide a general

benchmark for expected results.
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Fungal
Species
(Proxy)

Extraction
Method

Starting
Material
(mg)

DNA Yield
(µg/g)

A260/A280
Ratio

A260/A230
Ratio

Cercospora

sojina

Modified

CTAB

~1000 mg

(fresh weight)
~984.8 ± 21.6 2.03 - 2.05 2.08 - 2.20

Schizophyllu

m commune
CTAB-PEG

90 - 120 mg

(dry weight)
> 30 Not specified Not specified

Various

Food-borne

Fungi

Modified

SDS-CTAB

200 mg

(lyophilized)
Not specified 1.8 - 2.0 Not specified

Aspergillus

fumigatus
CTAB + SDS Not specified

20.12 ± 0.32

µg (total)
> 1.8 > 2.0

Experimental Workflow Diagram
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Figure 1. DNA Extraction Workflow for Ilyonectria liriodendri
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To cite this document: BenchChem. [Application Notes and Protocols for DNA Extraction
from Ilyonectria liriodendri]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15593277#dna-extraction-protocol-for-ilyonectria-
liriodendri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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